(2,6-Difluorophenyl)-(4-propyl-1,4-diazepan-1-yl)methanone

• IUPAC Name: (2,6-difluorophenyl)-(4-propyl-1,4-diazepan-1-yl)methanone
• InChI: InChI=1S/C15H20F2N2O/c1-2-7-18-8-4-9-19(11-10-18)15(20)14-12(16)5-3-6-13(14)17/h3,5-6H,2,4,7-11H2,1H3
• InChI Key: OPVMUFQKFHTRLF-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCCN(CC1)C(=O)C2=C(C=CC=C2F)F
• Molecular Formula: C15H20F2N2O
• Molecular Weight: 282.33 g/mol

Description

(2,6-Difluorophenyl)-(4-propyl-1,4-diazepan-1-yl)methanone, also known as DFPDM, is a chemical compound that has been widely used in scientific research for its potential therapeutic applications. DFPDM is a type of diazepanone, which is a class of compounds that has been shown to have anxiolytic and sedative effects.

Scientific Research Applications

(2,6-Difluorophenyl)-(4-propyl-1,4-diazepan-1-yl)methanone has been studied for its potential therapeutic applications, particularly in the treatment of anxiety disorders. It has been shown to have anxiolytic and sedative effects in animal models, and may be a promising candidate for the development of new anxiolytic drugs.

Mechanism of Action

The exact mechanism of action of (2,6-Difluorophenyl)-(4-propyl-1,4-diazepan-1-yl)methanone is not fully understood, but it is thought to act as a positive allosteric modulator of the GABA-A receptor. This receptor is the target of many anxiolytic drugs, and its modulation has been shown to have anxiolytic and sedative effects.
Biochemical and Physiological Effects
This compound has been shown to have anxiolytic and sedative effects in animal models. It has also been shown to decrease locomotor activity and increase sleeping time in mice. This compound may also have anticonvulsant properties, although more research is needed to confirm this.

Advantages and Limitations for Lab Experiments

(2,6-Difluorophenyl)-(4-propyl-1,4-diazepan-1-yl)methanone has several advantages for lab experiments. It is a relatively simple compound to synthesize, and its anxiolytic and sedative effects make it a useful tool for studying anxiety disorders. However, this compound also has some limitations. Its mechanism of action is not fully understood, and more research is needed to determine its potential therapeutic applications.

Future Directions

There are several potential future directions for research on (2,6-Difluorophenyl)-(4-propyl-1,4-diazepan-1-yl)methanone. One area of interest is its potential use in the treatment of anxiety disorders. Further studies are needed to determine its efficacy and safety in humans. Other potential future directions include investigating its anticonvulsant properties and its potential use in combination with other anxiolytic drugs.
Conclusion
This compound is a promising compound for scientific research, particularly in the area of anxiety disorders. Its anxiolytic and sedative effects make it a useful tool for studying these conditions, and its relative simplicity of synthesis makes it a practical choice for lab experiments. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

(2,6-Difluorophenyl)-(4-propyl-1,4-diazepan-1-yl)methanone can be synthesized through a multi-step process that involves the reaction of 2,6-difluorobenzoyl chloride with propylamine to form 2,6-difluorobenzoylpropylamine. This intermediate is then reacted with sodium hydride and methyl iodide to form 2,6-difluorobenzoylpropylmethylamine. Finally, this compound is reacted with phosgene to form this compound.